4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid

• IUPAC Name: 4-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)butanoic acid
• InChI: InChI=1S/C10H13NO4/c1-7-5-8(12)6-9(13)11(7)4-2-3-10(14)15/h5-6,12H,2-4H2,1H3,(H,14,15)
• InChI Key: WGBSTJVDAMNUSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCCC(=O)O)O
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID10715875
• Molecular Weight: 211.21 g/mol
• CAS RN: 685862-22-0

Description

4-(4-Hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid, also known as 4-hydroxy-6-methyl-2-oxopyridine-1-acetic acid, is a naturally occurring metabolite found in the human body. It is an important intermediate in the metabolism of glucose and other carbohydrates, as well as in the biosynthesis of several amino acids. 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid has been studied extensively in the past few decades, with research focusing on its synthesis methods, scientific applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

1. Crystallographic Studies

• Structural Analysis : The compound has been utilized in crystallographic studies to understand molecular and crystal structures. For example, the crystal structure of a related compound, (S)-2-(2-oxopyrrolidin-1-yl)butanoic acid, was analyzed, providing insights into molecular configurations and intermolecular interactions (Liu et al., 2009).

2. Synthesis and Transformation Studies

• Synthetic Chemistry : Research has focused on the synthesis of derivatives and the transformation of related compounds. For instance, studies on methyl (E)-2-[(3S,4S)-4-hydroxy-3-(pent-3-yloxy)pyrrolidin-2-ylidene]propanoate, synthesized from l-tartaric acid, are relevant to the understanding of chemical reactions and transformations involving similar structures (Gimalova et al., 2013).

3. Analytical Chemistry Applications

• Biomarker Analysis : The compound has been investigated in the context of biomarker analysis, particularly in the study of metabolic activation pathways in smokers. The related metabolites 4-oxo-4-(3-pyridyl)butanoic acid and 4-hydroxy-4-(3-pyridyl)butanoic acid have been quantified in human urine, shedding light on nicotine metabolism and potential carcinogenic pathways (Hecht et al., 1999).

4. Liquid Crystal Research

• Material Science : Research in the field of material science, particularly in the study of liquid crystals, has utilized similar compounds. Studies on hydrogen-bonded mixtures involving pyridyl-based components, like the one mentioned, contribute to the understanding of phase behavior and molecular interactions in liquid crystals (Paterson et al., 2015).